Cas no 2138015-37-7 (2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2138015-37-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6249327
• PubChem ID: 165477358
• Update Time: 2025-05-20

2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-790957
• 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2138015-37-7

• Inchi： 1S/C13H15NO3/c1-2-3-6-14-8-10-7-9(13(16)17)4-5-11(10)12(14)15/h4-5,7H,2-3,6,8H2,1H3,(H,16,17)
• InChI Key： IFUJTIRCKCFCQK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2CN1CCCC

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2138015-37-7): A Comprehensive Overview

2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2138015-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique isoindole core structure, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula is C13H15NO3, and it features a carboxylic acid functional group at the 5-position of the isoindole ring, making it a versatile building block for further chemical modifications.

The growing interest in 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to other isoindole derivatives, which are known for their diverse pharmacological activities. The compound's butyl side chain enhances its lipophilicity, potentially improving its bioavailability and membrane permeability—a critical factor in modern drug design.

In recent years, the demand for high-purity 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has increased substantially, particularly in the field of medicinal chemistry. This compound is frequently searched in scientific databases alongside terms like "isoindole-5-carboxylic acid synthesis" and "CAS 2138015-37-7 applications," reflecting its importance in current research trends. Its stability under various conditions makes it suitable for multiple synthetic pathways, including peptide coupling reactions and heterocyclic ring formations.

The physicochemical properties of 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid contribute to its widespread utility. With a molecular weight of 233.26 g/mol, this white to off-white crystalline powder typically exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These characteristics make it particularly valuable for researchers exploring small molecule drug candidates or developing novel pharmaceutical intermediates.

From a commercial perspective, 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has seen steady market growth, especially in regions with strong pharmaceutical and biotechnology sectors. Suppliers often highlight its availability in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The compound's stability during storage and shipping further enhances its appeal to global customers seeking reliable chemical building blocks.

Quality control is paramount when working with CAS 2138015-37-7, and reputable manufacturers typically provide comprehensive analytical data including HPLC purity reports, mass spectrometry, and NMR characterization. These quality assurances are particularly important for researchers investigating the compound's potential in developing new therapeutic agents or studying its structure-activity relationships in biological systems.

The synthesis of 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers exploring more sustainable routes to produce this valuable isoindole derivative. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthetic methodologies.

Looking forward, the applications of 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid are expected to expand as researchers uncover new possibilities in drug design and material science. Its structural features make it a promising candidate for developing targeted therapies, particularly in areas requiring specific molecular recognition properties. The compound's versatility ensures it will remain a subject of scientific investigation and industrial application for years to come.

For researchers and procurement specialists, understanding the proper handling and storage conditions for 2-butyl-1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is essential. While not classified as hazardous under standard conditions, it should be stored in a cool, dry environment, protected from light and moisture to maintain its stability and purity over extended periods.

The scientific community continues to explore novel derivatives based on the isoindole-5-carboxylic acid scaffold, with CAS 2138015-37-7 serving as a key starting material. This ongoing research underscores the compound's importance in contemporary medicinal chemistry and its potential to contribute to future therapeutic breakthroughs across multiple disease areas.